Cas no 1267889-21-3 (1-(2-(methylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-(methylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267889-21-3
• MF: C₆H₈N₄O₃
• MW: 184.152720451355
• CID: 5558773
• Update Time: 2025-05-20

1-(2-(methylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-(methylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-Methylcarbamoylmethyl-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C6H8N4O3/c1-7-5(11)3-10-2-4(6(12)13)8-9-10/h2H,3H2,1H3,(H,7,11)(H,12,13)
• InChI Key： UPRNVZYRQSMETD-UHFFFAOYSA-N
• SMILES： N1(CC(NC)=O)C=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(2-(methylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid

Compound CAS No. 1267889-21-3: 1-(2-(methylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic Acid

Compound CAS No. 1267889-21-3, also known as 1-(2-(methylamino)-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid, is a highly specialized chemical compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems.

The molecular structure of CAS No. 1267889-21-3 is characterized by a triazole ring system, which is a heterocyclic aromatic compound containing three nitrogen atoms. The presence of the methylamino group and the carboxylic acid moiety introduces additional functional groups that enhance its chemical versatility. These features make it an attractive candidate for exploring its role in enzyme inhibition, receptor binding, and other pharmacological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1267889-21-3 through various routes, including click chemistry methodologies. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole core of this compound. This method not only ensures high yields but also facilitates the incorporation of diverse substituents for further functionalization.

In terms of biological activity, CAS No. 1267889-21-3 has demonstrated potent inhibitory effects on several key enzymes involved in disease pathways. For instance, studies have shown its ability to inhibit kinases and proteases, which are critical targets in cancer therapy and inflammatory diseases. Furthermore, its carboxylic acid group allows for the formation of bioisosteres and prodrugs, enhancing its pharmacokinetic profile and bioavailability.

The application of CAS No. 1267889-21-3 extends beyond pharmacology into materials science and nanotechnology. Its triazole ring system can serve as a building block for constructing supramolecular assemblies and coordination polymers. Recent research has explored its potential as a ligand in metalloorganic frameworks (MOFs), where it exhibits excellent coordination abilities with transition metals such as copper and zinc.

From an environmental standpoint, the synthesis and application of CAS No. 1267889-21-3 have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring the use of sustainable reagents and energy-efficient conditions.

In conclusion, CAS No. 1267889-21-3 (1-(2-(methylamino)-2-oxyoethyl)-H-triazole carboxylic acid) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, coupled with cutting-edge research findings, positions it as a valuable asset in advancing both therapeutic interventions and materials innovation.